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Compound of Interest

Compound Name:
β-Iminodi(propionic-2,2,3,3-d4

Acid)

CAS No.: 1219803-81-2

Cat. No.: B582537

Get Quote

Introduction & Scientific Rationale
3,3'-Iminodipropionic acid (IDPA) is a secondary amine dicarboxylic acid with neurotoxic

properties (associated with lathyrism) and relevance in pyrimidine metabolism. Quantifying

IDPA in biological matrices (plasma, urine, tissue) is analytically challenging due to its:

High Polarity: Poor retention on standard C18 columns.

Zwitterionic Nature: Existence as a cation, anion, or zwitterion depending on pH.

Lack of Chromophores: Making UV detection insensitive.

Why use β-Iminodi(propionic-2,2,3,3-d4 Acid)? In Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), matrix effects (ion suppression/enhancement) can severely

compromise quantitative accuracy. The d4-labeled variant (which typically carries a mass shift

of +8 Da if both propionic arms are fully deuterated, MW ~169.21 Da vs. 161.16 Da for native)

serves as the ideal Internal Standard (IS).
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Mechanism of Action:

Co-Elution: The deuterated standard elutes at virtually the same retention time as the native

analyte.

Matrix Normalization: Any ionization suppression affecting the analyte affects the IS equally.

Recovery Correction: Losses during extraction (SPE/precipitation) are compensated

because the ratio of Analyte/IS remains constant.

Material Specifications
Component Specification Details

Analyte
3,3'-Iminodipropionic Acid

(IDPA)
MW: 161.16 g/mol

Internal Standard
β-Iminodi(propionic-2,2,3,3-d4

Acid)

MW: ~169.21 g/mol (d8 total

shift)*

CAS Number 1219803-81-2 Isotopic Purity ≥ 98 atom % D

Solubility Water, Methanol
Polar, soluble in aqueous

buffers

Storage -20°C, Desiccated
Hygroscopic; protect from

moisture

*Note: While often cataloged as "d4 acid", the molecular weight of 169.21 confirms the

presence of 8 deuterium atoms (4 per propionic chain). This guide assumes the +8 Da mass

shift.

Experimental Protocol
Instrumentation & Conditions

LC System: UHPLC (Agilent 1290 or Waters Acquity)

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is mandatory for retention.

Recommended: Waters BEH Amide (2.1 x 100 mm, 1.7 µm).
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Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (favors protonation).

Mobile Phase B: Acetonitrile (0.1% Formic Acid).

MS/MS: Triple Quadrupole (e.g., Sciex 6500+), Positive Electrospray Ionization (ESI+).

MRM Transitions (Typical):

IDPA (Native): 162.1 → 116.1 (Quant), 162.1 → 72.1 (Qual)

IDPA-d8 (IS): 170.1 → 124.1 (Quant)

Solution Preparation
A. Internal Standard Stock (1 mg/mL)

Weigh 1.0 mg of β-Iminodi(propionic-2,2,3,3-d4 Acid).

Dissolve in 1.0 mL of 50:50 Methanol:Water (v/v).

Vortex for 2 minutes. Store at -20°C.

B. Working Internal Standard (WIS) Solution

Dilute Stock A with Acetonitrile to a concentration of 500 ng/mL.

Critical: This solution will be used to spike all samples and calibrators.

C. Calibration Standards Prepare a fresh curve in the matched matrix (or surrogate matrix like

1% BSA if authentic matrix is unavailable).
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Std ID Analyte Conc. (ng/mL) IS Conc. (Fixed)

STD 1 5.0 500 ng/mL

STD 2 10.0 500 ng/mL

STD 3 50.0 500 ng/mL

STD 4 200.0 500 ng/mL

STD 5 500.0 500 ng/mL

STD 6 1000.0 500 ng/mL

Sample Preparation Workflow
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Biological Sample
(50 µL Plasma/Urine)

Add Internal Standard
(10 µL of WIS @ 500 ng/mL)

Normalization

Protein Precipitation
Add 200 µL Cold Acetonitrile

Denaturation

Vortex (1 min) & Centrifuge
(10,000 x g, 10 min)

Transfer Supernatant
to LC Vial

Dilute 1:1 with Buffer A
(To match initial HILIC conditions)

Solvent Matching

Inject 2 µL into LC-MS/MS

Click to download full resolution via product page

Figure 1: Sample preparation workflow ensuring IS equilibration before extraction.

Calibration Curve Construction & Data Analysis
Do not plot simple intensity. You must use the Area Ratio.
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Step 1: Integration Integrate the chromatographic peak for the Analyte (m/z 162→116) and the

Internal Standard (m/z 170→124).

Step 2: Ratio Calculation

Step 3: Regression Model Plot

(Response Ratio) against

(Concentration of Analyte).

Fit Type: Linear (

).

Weighting:

(Mandatory for large dynamic ranges to prioritize accuracy at the LLOQ).

Acceptance Criteria (FDA/EMA Bioanalytical Guidelines):

Linearity:

.

Accuracy: Back-calculated concentrations of standards must be within ±15% of nominal

(±20% for LLOQ).

Troubleshooting & Expert Insights
Deuterium Exchange (The "Washout" Risk)
Since the deuterium atoms are on the

-carbons (propionic-2,2), they are relatively stable. However, acidic protons on the amine (-
NH-) and carboxylic groups (-COOH) are exchangeable.

Risk: If you use D2O in your mobile phase, you will shift the mass further.

Solution: Use standard H2O mobile phases. The C-D bonds on the propionic chain will not

exchange under standard LC conditions.
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HILIC Peak Shape Issues
IDPA is a dicarboxylic acid. On HILIC columns, peak tailing can occur due to metal interactions.

Fix: Ensure your system is passivated or use a "MaxPeak" / "PEEK-lined" column hardware.

Fix: Add 10 mM Ammonium Formate to buffer the pH and mask secondary silanol

interactions.

Non-Linear Calibration
(r² < 0.99)

Check IS Response
Is it constant across vials?

IS Response Drops
at High Conc

IS Response Constant

Ion Suppression
Dilute samples further

or improve cleanup

Adsorption/Saturation
Check detector saturation

or carryover

Click to download full resolution via product page

Figure 2: Decision tree for diagnosing calibration failures in IS-normalized methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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